Cas no 2228724-27-2 (3-oxo-1-2-(pyrrolidin-1-yl)ethylcyclobutane-1-carbonitrile)

• Product Name: 3-oxo-1-2-(pyrrolidin-1-yl)ethylcyclobutane-1-carbonitrile
• CAS No: 2228724-27-2
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 6437623
• PubChem ID: 165838290
• Update Time: 2025-05-26

3-oxo-1-2-(pyrrolidin-1-yl)ethylcyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-oxo-1-2-(pyrrolidin-1-yl)ethylcyclobutane-1-carbonitrile
• 3-oxo-1-[2-(pyrrolidin-1-yl)ethyl]cyclobutane-1-carbonitrile
• 2228724-27-2
• EN300-1771074

• Inchi： 1S/C11H16N2O/c12-9-11(7-10(14)8-11)3-6-13-4-1-2-5-13/h1-8H2
• InChI Key： VPLZTGGVIWWXFW-UHFFFAOYSA-N
• SMILES： O=C1CC(C#N)(C1)CCN1CCCC1

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 44.1Ų

Additional information on 3-oxo-1-2-(pyrrolidin-1-yl)ethylcyclobutane-1-carbonitrile

Introduction to 3-oxo-1-2-(pyrrolidin-1-yl)ethylcyclobutane-1-carbonitrile (CAS No. 2228724-27-2)

3-oxo-1-2-(pyrrolidin-1-yl)ethylcyclobutane-1-carbonitrile, identified by the CAS number 2228724-27-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The structural framework of this molecule incorporates a cyclobutane ring, a nitrile functional group, and an ethyl chain substituted with a pyrrolidin-1-yl moiety, which collectively contribute to its unique chemical and biological properties.

The presence of the 3-oxo group within the cyclobutane ring introduces electrophilic characteristics, enabling various chemical transformations that are useful in drug synthesis. Additionally, the carbonitrile group serves as a versatile handle for further functionalization, allowing chemists to modify the molecule’s reactivity and target specific biological pathways. The pyrrolidin-1-yl substituent, on the other hand, is known for its ability to enhance solubility and metabolic stability, which are critical factors in drug design. These structural features make 3-oxo-1-2-(pyrrolidin-1-yl)ethylcyclobutane-1-carbonitrile a valuable scaffold for developing novel pharmacological agents.

In recent years, there has been growing interest in exploring the pharmacological potential of cyclobutane derivatives due to their unique spatial constraints and electronic properties. Studies have demonstrated that such compounds can interact with biological targets in distinct ways compared to their linear counterparts, leading to improved binding affinities and selectivity. The incorporation of the pyrrolidinyl group further enhances these interactions by providing a hydrogen bonding network that can stabilize protein-ligand complexes. This has opened up new avenues for drug discovery, particularly in the treatment of neurological disorders, infectious diseases, and cancer.

One of the most compelling aspects of 3-oxo-1-2-(pyrrolidin-1-yl)ethylcyclobutane-1-carbonitrile is its potential as a lead compound for kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. The rigid cyclobutane ring in this molecule can mimic the transition state of ATP binding in kinases, thereby facilitating high-affinity interactions. Furthermore, the nitrile group can act as an electron-withdrawing moiety, enhancing the compound’s ability to modulate kinase activity. Preliminary computational studies have suggested that this compound may exhibit inhibitory effects on certain kinases, making it an attractive candidate for further investigation.

Another area where this compound shows promise is in the development of antiviral agents. The structural features of 3-oxo-1-2-(pyrrolidin-1-yl)ethylcyclobutane-1-carbonitrile allow it to interact with viral proteases and polymerases, thereby inhibiting viral replication. Recent advances in medicinal chemistry have highlighted the importance of designing molecules with specific steric and electronic properties to disrupt viral mechanisms effectively. The combination of a cyclobutane core with a pyrrolidinyl substituent provides an optimal balance between flexibility and rigidity, enabling precise targeting of viral enzymes without affecting host cell proteins.

The synthesis of 3-oxo-1-2-(pyrrolidin-1-yloxy)cyclobutane carboxamides (CAS No 2228724272) has been optimized through multi-step organic transformations involving cyclization reactions and nucleophilic substitutions. The use of palladium-catalyzed cross-coupling reactions has enabled efficient introduction of the pyrrolidinyl moiety onto the cyclobutane ring. Additionally, protecting group strategies have been employed to ensure regioselective functionalization at the desired positions. These synthetic approaches highlight the versatility of this compound as a building block for more complex drug candidates.

In vitro studies have begun to unravel the biological activity profile of 3-oxyloxy-pyrrolidine ethylcyclohexanecarbonitrile (CAS No 2228724272). Initial assays have shown that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Mechanistic studies have revealed that it may induce apoptosis by disrupting mitochondrial function and activating stress signaling pathways. Furthermore, its ability to inhibit specific kinases has been confirmed through enzyme inhibition assays using recombinant kinase proteins.

The pharmacokinetic properties of this compound are also under investigation to assess its suitability for clinical development. Preliminary data indicate that it exhibits reasonable oral bioavailability and metabolic stability in animal models. However, further studies are needed to evaluate its distribution, excretion, and potential toxicity profiles. These findings will be crucial in determining whether this compound progresses into clinical trials for human use.

One of the most exciting developments in recent years is the application of computational methods to accelerate drug discovery processes. Molecular docking simulations have been used to predict how 3-oxyloxy-pyrrolidine ethylcyclohexanecarbonitrile (CAS No 2228724272) interacts with target proteins at an atomic level. These simulations have helped identify key binding pockets and optimized analogs with enhanced potency and selectivity. By leveraging computational tools alongside experimental data, researchers can significantly reduce the time and cost associated with developing new drugs.

The future prospects for 3-oxyloxy-pyrrolidine ethylcyclohexanecarbonitrile (CAS No 2228724272) are bright given its unique structural features and promising biological activities. Ongoing research aims to further refine its chemical structure to improve pharmacological properties such as solubility, bioavailability, and target specificity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with enhanced therapeutic potential.

In conclusion,3-oxyloxy-pyrrolidine ethylcyclohexanecarbonitrile (CAS No 2228724272) represents an intriguing compound with significant implications for medicinal chemistry and drug development. Its structural complexity combined with its biological activity makes it a valuable tool for exploring new therapeutic strategies across multiple disease areas including cancer treatment,antiviral therapy,and other disorders where kinase inhibition or protease modulation is relevant,carbonitrile derivatives(CAS No 2228724272). As research continues,this molecule holds great promise as partoffuturepharmaceuticaldiscoveries,contributingtoimprovedpatientcareandsocietalwell-being.